Cas no 650629-04-2 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-ethoxyphenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-ethoxyphenyl)-
• CAS No: 650629-04-2
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 408358
• PubChem ID: 69703417
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-ethoxyphenyl)-
• 5-amino-1-(3-ethoxyphenyl)-1H-Pyrazole-4-carbonitrile
• 5-amino-1-(3-ethoxyphenyl)pyrazole-4-carbonitrile
• SCHEMBL6205834
• FT-0754570
• 650629-04-2
• DTXSID80741126

• Inchi： 1S/C12H12N4O/c1-2-17-11-5-3-4-10(6-11)16-12(14)9(7-13)8-15-16/h3-6,8H,2,14H2,1H3
• InChI Key： DISXNWFQSGABAF-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)N1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 228.10126
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 76.86